Cas no 1251086-19-7 (1-(bromomethyl)-1-ethoxy-4-propylcyclohexane)

• Product Name: 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane
• CAS No: 1251086-19-7
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 5948023
• PubChem ID: 62113341
• Update Time: 2025-10-11

1-(bromomethyl)-1-ethoxy-4-propylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane
• 1251086-19-7
• EN300-1133864
• AKOS011393221

• Inchi： 1S/C12H23BrO/c1-3-5-11-6-8-12(10-13,9-7-11)14-4-2/h11H,3-10H2,1-2H3
• InChI Key： QZNYBTCXJHKSMV-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CCC)CC1)OCC

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane

1-(Bromomethyl)-1-Ethoxy-4-Propylcyclohexane: A Comprehensive Overview

1-(Bromomethyl)-1-ethoxy-4-propylcyclohexane, identified by the CAS number 1251086-19-7, is a complex organic compound with a unique structure and versatile applications. This compound belongs to the class of cyclohexanes, which are six-membered cyclic hydrocarbons. The presence of bromine, ethoxy, and propyl groups introduces significant functional diversity, making it a valuable molecule in various chemical and industrial contexts.

The molecular structure of 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane is characterized by a cyclohexane ring with three substituents: a bromomethyl group (-CH2Br), an ethoxy group (-OCH2CH3), and a propyl group (-CH2CH2CH3). These substituents are positioned at specific carbons on the ring, which influences the compound's physical and chemical properties. The bromine atom in the bromomethyl group contributes to the molecule's reactivity, particularly in substitution reactions, while the ethoxy group introduces polarity and enhances solubility in certain solvents.

Recent studies have highlighted the importance of cyclohexane derivatives in materials science, particularly in the development of advanced polymers and composites. The unique combination of functional groups in 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane makes it an ideal candidate for such applications. For instance, researchers have explored its potential as a building block for synthesizing high-performance thermoplastics, which exhibit exceptional thermal stability and mechanical strength.

In terms of synthesis, 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane can be prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent halogenation. The reaction sequence typically begins with the preparation of cyclohexanone, followed by alkylation to introduce the ethoxy and propyl groups. The final step involves bromination to install the bromomethyl group, ensuring high purity and yield.

The compound's applications extend beyond materials science. It has shown promise in pharmaceutical research as an intermediate for drug synthesis. Its ability to undergo nucleophilic substitution reactions makes it valuable for constructing bioactive molecules with specific pharmacological properties. Recent advancements in medicinal chemistry have leveraged this compound to develop potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its synthetic applications, 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane has been studied for its environmental impact. Researchers have investigated its biodegradation pathways under different conditions, aiming to assess its safety for industrial use. Preliminary results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential ecological footprint.

The physical properties of 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane, including its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These studies provide critical insights into its behavior under various processing conditions, enabling optimized industrial applications.

In conclusion, 1-(bromomethyl)-1-ethoxy-4-propylcyclohexane, CAS 1251086-19-7, is a multifaceted compound with significant potential across diverse fields. Its unique structure, reactivity, and functional diversity make it an essential molecule in contemporary chemical research and industry. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing technological innovations.